Cas no 866339-78-8 (3-(4-ethoxybenzoyl)-6,8-difluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzoyl)-6,8-difluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866339-78-8
• MF: C₂₆H₂₁F₂NO₄
• MW: 449.4460542202
• CID: 6216051
• PubChem ID: 2134997
• Update Time: 2025-08-05

3-(4-ethoxybenzoyl)-6,8-difluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzoyl)-6,8-difluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• AKOS001831212
• 3-(4-ethoxybenzoyl)-6,8-difluoro-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• AB00674751-01
• 3-(4-ethoxybenzoyl)-6,8-difluoro-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-(4-ethoxybenzoyl)-6,8-difluoro-1-(4-methoxybenzyl)quinolin-4(1H)-one
• F1602-0089
• 866339-78-8

• Inchi： 1S/C26H21F2NO4/c1-3-33-20-10-6-17(7-11-20)25(30)22-15-29(14-16-4-8-19(32-2)9-5-16)24-21(26(22)31)12-18(27)13-23(24)28/h4-13,15H,3,14H2,1-2H3
• InChI Key： PFBYVCKFFKFVKS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C(C(C3C=CC(=CC=3)OCC)=O)=CN(CC3C=CC(=CC=3)OC)C=21)=O)F

Computed Properties

• Exact Mass: 449.14386448g/mol
• Monoisotopic Mass: 449.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(4-ethoxybenzoyl)-6,8-difluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

3-(4-Ethoxybenzoyl)-6,8-Difluoro-1-(4-Methoxyphenyl)Methyl-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound with CAS No. 866339-78-8, named 3-(4-Ethoxybenzoyl)-6,8-Difluoro-1-(4-Methoxyphenyl)Methyl-1,4-Dihydroquinolin-4-One, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinolinone derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinolinone backbone with strategically placed substituents that confer unique properties.

The quinolinone core of this compound serves as a versatile scaffold for the attachment of various functional groups. The presence of fluorine atoms at the 6 and 8 positions introduces electronic effects that can influence the molecule's reactivity and bioavailability. Additionally, the ethoxybenzoyl and methoxyphenyl substituents contribute to the molecule's hydrophobicity and potential for interactions with biological targets. These features make this compound an intriguing candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of quinolinone derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. For instance, research has demonstrated that certain quinolinone analogs possess potent anti-tumor activity by modulating key signaling pathways such as the PI3K/AKT/mTOR axis. The fluorine substitution in this compound may enhance its ability to penetrate cellular membranes and bind to specific receptors, thereby improving its efficacy as a therapeutic agent.

The synthesis of 3-(4-Ethoxybenzoyl)-6,8-Difluoro-1-(4-Methoxyphenyl)Methyl-1,4-Dihydroquinolin-4-One involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Key steps include the formation of the quinolinone ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions. The use of advanced catalysts and reaction conditions has enabled chemists to optimize the yield and purity of this compound, making it more accessible for preclinical studies.

From a pharmacological perspective, this compound exhibits promising activity in vitro against several cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation and survival suggests its potential as an anti-cancer agent. Furthermore, preliminary studies indicate that this compound may also possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.

One area of ongoing research focuses on understanding the molecular mechanisms underlying the biological activity of this compound. For example, researchers are investigating how the fluorine atoms at positions 6 and 8 influence the molecule's binding affinity to specific protein targets. Additionally, studies are being conducted to assess the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties.

The development of novel quinolinone derivatives like 3-(4-Ethoxybenzoyl)-6,8-Difluoro-1-(4-Methoxyphenyl)Methyl-1,4-Dihydroquinolin-4-One represents a significant advancement in medicinal chemistry. By leveraging modern synthetic techniques and computational modeling tools, scientists can design molecules with enhanced efficacy and reduced toxicity profiles. This compound serves as a prime example of how structural modifications can lead to improved therapeutic outcomes.

In conclusion, 3-(4-Ethoxybenzoyl)-6,8-Difluoro-1-(4-Methoxyphenyl)Methyl-1,4-Dihydroquinolin-4-One is a remarkable molecule with immense potential in drug discovery and development. Its unique structure, coupled with its promising biological activities, positions it as a valuable asset in the quest for novel therapeutics. As research continues to unravel its full potential, this compound may pave the way for innovative treatments across various therapeutic areas.